Methyl 3-{[(3-methylphenoxy)acetyl]amino}-4-(4-morpholinyl)benzoate

• Molecular Formula: C21H24N2O5
• Molecular Weight: 384.4 g/mol
• IUPAC Name: methyl 3-[[2-(3-methylphenoxy)acetyl]amino]-4-morpholin-4-ylbenzoate
• InChI: InChI=1S/C21H24N2O5/c1-15-4-3-5-17(12-15)28-14-20(24)22-18-13-16(21(25)26-2)6-7-19(18)23-8-10-27-11-9-23/h3-7,12-13H,8-11,14H2,1-2H3,(H,22,24)
• InChI Key: RXJCASQDZHQABW-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC=C1)OCC(=O)NC2=C(C=CC(=C2)C(=O)OC)N3CCOCC3

Description

Methyl 3-{[(3-methylphenoxy)acetyl]amino}-4-(4-morpholinyl)benzoate is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. It is a synthetic compound that belongs to the family of benzoates and has been studied extensively for its pharmacological properties.

Mechanism of Action

The mechanism of action of Methyl 3-{[(3-methylphenoxy)acetyl]amino}-4-(4-morpholinyl)benzoate involves the inhibition of the enzyme cyclooxygenase (COX), which is responsible for the production of prostaglandins. Prostaglandins are known to play a crucial role in the inflammatory response, pain, and fever. By inhibiting COX, Methyl 3-{[(3-methylphenoxy)acetyl]amino}-4-(4-morpholinyl)benzoate reduces the production of prostaglandins, thereby reducing inflammation, pain, and fever.
Biochemical and physiological effects:
Methyl 3-{[(3-methylphenoxy)acetyl]amino}-4-(4-morpholinyl)benzoate has been shown to have a range of biochemical and physiological effects. It has been shown to reduce the production of inflammatory cytokines, such as interleukins and tumor necrosis factor-alpha (TNF-alpha). It also reduces the activity of matrix metalloproteinases (MMPs), which are enzymes that play a crucial role in tissue remodeling and repair. In addition, Methyl 3-{[(3-methylphenoxy)acetyl]amino}-4-(4-morpholinyl)benzoate has been shown to have antioxidant properties, which may help to protect cells from oxidative damage.

Advantages and Limitations for Lab Experiments

Methyl 3-{[(3-methylphenoxy)acetyl]amino}-4-(4-morpholinyl)benzoate has several advantages for laboratory experiments. It is a synthetic compound, which means that it can be easily produced in large quantities and has a consistent chemical composition. It is also stable under a range of conditions, making it suitable for use in various assays. However, its use in laboratory experiments is limited by its potential toxicity and the need for specialized equipment and expertise for its synthesis.

Future Directions

There are several future directions for research on Methyl 3-{[(3-methylphenoxy)acetyl]amino}-4-(4-morpholinyl)benzoate. One area of interest is its potential use in the treatment of cancer. It has been shown to have anticancer properties in preclinical studies, and further research is needed to determine its efficacy and safety in humans. Another area of interest is its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. It has been shown to have neuroprotective properties in animal models, and further research is needed to determine its potential therapeutic applications in humans. Finally, research is needed to determine the long-term safety and efficacy of Methyl 3-{[(3-methylphenoxy)acetyl]amino}-4-(4-morpholinyl)benzoate in humans, as well as its potential interactions with other drugs.
In conclusion, Methyl 3-{[(3-methylphenoxy)acetyl]amino}-4-(4-morpholinyl)benzoate is a promising compound with potential applications in the field of medicine. Its pharmacological properties have been extensively studied, and further research is needed to determine its potential therapeutic applications in humans.

Synthesis Methods

The synthesis of Methyl 3-{[(3-methylphenoxy)acetyl]amino}-4-(4-morpholinyl)benzoate involves a multi-step process that requires specialized knowledge and equipment. The most commonly used method for its synthesis is the reaction between 3-methylphenoxyacetyl chloride and 4-(4-morpholinyl)benzoic acid in the presence of a base such as triethylamine. The resulting intermediate product is then treated with methyl iodide to obtain the final product.

Scientific Research Applications

Methyl 3-{[(3-methylphenoxy)acetyl]amino}-4-(4-morpholinyl)benzoate has been extensively studied for its potential applications in the field of medicine. It has been shown to have anti-inflammatory, analgesic, and antipyretic properties, making it a promising candidate for the treatment of various diseases such as arthritis, cancer, and fever.